Cas no 1903449-76-2 ((3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone)

• Product Name: (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone
• CAS No: 1903449-76-2
• MF: C₁₄H₁₃BrN₂O₃
• MW: 337.168622732162
• CID: 5991900
• PubChem ID: 92089093
• Update Time: 2025-06-15

(3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS025351620
• 1903449-76-2
• [3-(5-bromopyridin-2-yl)oxypyrrolidin-1-yl]-(furan-2-yl)methanone
• (3-((5-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone
• F6476-1915
• 5-bromo-2-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}pyridine
• (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone

• Inchi： 1S/C14H13BrN2O3/c15-10-3-4-13(16-8-10)20-11-5-6-17(9-11)14(18)12-2-1-7-19-12/h1-4,7-8,11H,5-6,9H2
• InChI Key： BIKQMPUBEUUAFR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1CN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 336.01095g/mol
• Monoisotopic Mass: 336.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone

Comprehensive Overview of (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone (CAS No. 1903449-76-2)

The compound (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone (CAS No. 1903449-76-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrrolidine core, a 5-bromopyridine moiety, and a furan-2-yl ketone group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or ligand for biological targets, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for heterocyclic compounds like (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone has surged due to their versatility in medicinal chemistry. The 5-bromopyridine fragment is a key pharmacophore often explored in cancer research and neurodegenerative disease studies, addressing pressing health challenges. Meanwhile, the furan ring contributes to enhanced bioavailability, a critical factor in modern drug design. These attributes make CAS No. 1903449-76-2 a compelling subject for academic and industrial investigations.

Synthetic routes to (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone often involve multi-step organic transformations, including N-alkylation, etherification, and carbonylative coupling. The presence of the bromo substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig protocols, which are widely searched topics in synthetic chemistry forums. This adaptability underscores its value in constructing complex molecular architectures for high-throughput screening.

From an analytical perspective, advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography are employed to characterize CAS No. 1903449-76-2. These methods ensure purity and structural integrity, which are paramount for reproducible research—a recurring concern among scientists searching for "how to validate novel compounds" or "best practices for compound characterization." The compound’s stability under various conditions is also a frequent query, driving studies on its storage protocols and solubility profiles.

The commercial availability of (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone through specialty chemical suppliers has facilitated its adoption in diverse projects. Procurement-related searches, such as "where to buy CAS 1903449-76-2" or "custom synthesis services for bromopyridine derivatives," reflect growing market interest. Additionally, its potential as a building block for catalysts or fluorescent probes aligns with innovations in materials science, another hotspot in scientific literature.

Environmental and safety considerations for handling (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone adhere to standard laboratory protocols. While not classified as hazardous, proper personal protective equipment (PPE) and waste disposal measures are recommended—topics frequently addressed in safety guidelines shared across research communities. This pragmatic approach ensures compliance with institutional and regulatory standards, a priority for professionals searching for "safe handling of brominated compounds."

In conclusion, (3-((5-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-2-yl)methanone (CAS No. 1903449-76-2) represents a multifaceted tool for scientific advancement. Its structural complexity, coupled with emerging applications in drug development and material engineering, positions it at the forefront of contemporary research. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing unmet needs across healthcare and technology sectors.